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Compound of Interest

Compound Name: 1,3-Dibromoacetone

Cat. No.: B016897

Essential Safety and Handling Guide for 1,3-
Dibromoacetone

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling 1,3-Dibromoacetone.
Adherence to these procedural steps is critical for ensuring personal safety and regulatory
compliance.

Hazard Identification and Classification

1,3-Dibromoacetone is a hazardous chemical that poses significant health risks upon
exposure. It is classified as a corrosive solid and is associated with severe skin, eye, and
respiratory tract irritation.[1] The primary hazards are summarized below.
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Hazard Classification

Description Signal Word

Skin Corrosion/Irritation

(Category 2)

Causes skin irritation and may
Danger[2]
cause severe burns.[1][2][3]

Serious Eye Damage/Irritation

(Category 2)

Causes serious eye irritation
and damage.[1][2][3]

Acute Toxicity, Inhalation

May be fatal if inhaled.[4]

(Category 1)

Targets and may cause

Specific Target Organ Toxicity

irritation to the respiratory

(Single Exposure, Category 3)
system.[1]

May cause an allergic skin

Allergic Skin Reaction )
reaction.[2][3]

Personal Protective Equipment (PPE)

Due to the hazardous nature of 1,3-Dibromoacetone, the use of appropriate personal

protective equipment is mandatory.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields conforming to
OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[5]16]

Protects against dust,
splashes, and vapors which
can cause severe eye

damage.

Skin Protection

Chemical-impermeable gloves
(e.g., nitrile rubber, inspect
before use) and impervious
protective clothing to prevent
skin exposure.[1][5][6][7]

Prevents direct contact, which
can cause severe burns and

allergic reactions.[2][3]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if dust is
generated or if irritation is
experienced.[1][5]

Protects against inhalation of
dust particles, which can cause
severe respiratory irritation and
may be fatal.[1]

Operational Plan: Safe Handling Protocol

A systematic approach is essential when working with 1,3-Dibromoacetone. Always handle

this chemical within a certified chemical fume hood.[2]

Step 1: Preparation and Engineering Controls

Step 2: Handling and Use

Ensure a certified chemical fume hood is operational.

Designate a specific area for handling and clearly label it.

Don all required PPE as specified in the table above.

Verify that an eyewash station and safety shower are accessible and unobstructed.[5]

Assemble all necessary equipment and reagents before introducing 1,3-Dibromoacetone.
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e Handle 1,3-Dibromoacetone as a solid crystalline substance, which appears as white to
light yellow.[1]

o Carefully weigh the required amount inside the fume hood to minimize dust formation.[1][2]
Avoid creating and inhaling dust.[1][2]

o Keep the container tightly closed when not in use.[1][8]

e Avoid contact with skin, eyes, and clothing.[1][2]

e Use non-sparking tools and prevent fire caused by electrostatic discharge.[6][7]
Step 3: Post-Handling and Decontamination

e Thoroughly wash hands, face, and any exposed skin with soap and water after handling is
complete.[1]

o Decontaminate all work surfaces using an appropriate solvent (e.g., acetone), followed by
soap and water.[9] Collect all cleaning materials as hazardous waste.[9]

» Remove and properly dispose of contaminated PPE. Contaminated clothing should be
laundered separately or discarded.[10]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.[1][10]
Remove contact lenses if present and easy to
do so while continuing to rinse.[10] Seek

immediate medical attention.[1][10]

Skin Contact

Immediately remove all contaminated clothing
and jewelry.[10] Wash the affected skin with
plenty of soap and water for at least 15 minutes.
[1][11] If irritation persists, seek medical

attention.[1]

Move the exposed person to fresh air at once.[1]

[11] If breathing has stopped or is difficult,

Inhalation . o o
provide artificial respiration or oxygen.[1][2][11]
Seek immediate medical attention.[11]
Do NOT induce vomiting. Rinse mouth
) thoroughly with water.[1][2] Never give anything
Ingestion

by mouth to an unconscious person.[2] Seek

immediate medical attention.[1]

Spill Response Protocol

In the event of a spill, follow the workflow below to ensure safe containment and cleanup.
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Workflow for 1,3-Dibromoacetone Spill

4 Immediate Actions h

Spill Detected

Alert Personnel &
Evacuate Area

Don Full PPE

- /

\

Containmerjt & Cleanup

Contain Spill with
Non-Combustible Absorbent
(e.g., Sand, Vermiculite)

)

Carefully Sweep Up
Solid Material

)

Place into a Labeled
Hazardous Waste Container

/

~

Final Steps

Decontaminate Spill Area
with Appropriate Solvent

Dispose of Waste via
Approved Channels

Caption: Workflow for handling a 1,3-Dibromoacetone spill.

Storage and Disposal

Click to download full resolution via product page
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Storage

e Store in a cool, dry, and well-ventilated area.[1][8]

o Keep refrigerated at a temperature of 2-8°C.[1]

o Keep the container tightly sealed to prevent exposure to air and moisture.[1][3][8]

» Store away from incompatible materials such as water, oxidizing agents, strong bases, and
reducing agents.[1][3][5]

Disposal

o All waste, including contaminated materials and excess chemical, must be treated as
hazardous waste.

o Collect waste in a suitable, closed, and clearly labeled container.[1][2][9]

o Dispose of the contents and container at an approved waste disposal plant in accordance
with all local, state, and federal regulations.[1][8] Do not allow the product to enter drains.[2]

Physical and Chemical Properties

Property Value

Physical State

Solid, Crystalline[1]

Appearance White to Light Yellow[1]

Melting Point 29-30°C/84.2 - 86 °F[1]

Boiling Point 97 -98 °C/206.6 - 208.4 °F @ 21 mmHg[1]
Flash Point 102 °C / 215.6 °F[1]

Storage Temperature

2 - 8 °C (Refrigerated)

Solubility

Soluble in acetone, chloroform,

dichloromethane, and methanol.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. Page loading... [guidechem.com]

3. 1,3-Dibromoacetone, 95% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

e 4.1,3-DICHLOROACETONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
o 5. fishersci.com [fishersci.com]

e 6. chemicalbook.com [chemicalbook.com]

e 7. echemi.com [echemi.com]

e 8. 1,3-Dibromo-1,3-dichloroacetone|62874-84-4|MSDS [dcchemicals.com]

e 9. benchchem.com [benchchem.com]

e 10. ehs.princeton.edu [ehs.princeton.edu]

e 11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling 1,3-
Dibromoacetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016897#personal-protective-equipment-for-handling-
1-3-dibromoacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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